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Compound of Interest

Compound Name: Methyl 3,5-diethoxybenzoate

CAS No.: 198623-55-1

Cat. No.: B1452530

Get Quote

Chemical Profile & Hazard Identification
Before disposal, you must validate the physical state of your specific lot. The ethyl chains at the

3,5-positions disrupt crystal packing more than methyl groups, often lowering the melting point

compared to the dimethoxy analog (MP ~42°C).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1452530#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1452530?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification / Estimate Operational Implication

Chemical Class Benzoic Acid Ester
Non-halogenated organic

waste stream.

Physical State Low-melting solid or viscous oil

Do not dispose of solids

directly in liquid waste carboys

(clog risk).

Flammability
Combustible (Flash Point >

90°C est.)

Keep away from oxidizers;

compatible with standard

organic solvents.

Primary Hazards
Irritant (Skin/Eye), Harmful if

Swallowed

Double-gloving (Nitrile)

recommended due to

lipophilicity.

Reactivity Stable

Hydrolyzes in strong

base/acid; segregate from

caustic waste.

Immediate Spill Response (Bench Scale)
If a spill occurs during transfer or weighing:

Isolate: Mark the area. If the substance is heated/liquid, remove ignition sources.

Contain:

Solid Spill: Do not sweep aggressively (aerosol risk). Cover with wet paper towels to

dampen, then scoop into a sealable bag.

Liquid/Oil Spill: Cover with an inert absorbent (Vermiculite or polypropylene pads). Do not

use sawdust if strong oxidizers are present in the lab, though generally acceptable for

esters.

Decontaminate Surface:

Step 1: Wipe with Acetone or Ethanol (The compound is insoluble in water).
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Step 2: Follow with a soap and water wash to remove the solvent residue.

Step-by-Step Disposal Procedures
A. Solid Waste (Excess Reagent/Expired Lots)
Never flush solid organic esters down the drain. They are water-insoluble and will deposit in

plumbing traps.

Dissolution (Preferred for < 5g):

Dissolve the solid Methyl 3,5-diethoxybenzoate in a minimal amount of Acetone or Ethyl

Acetate.

Transfer the solution to the Non-Halogenated Organic Solvent Waste container.

Why? Incinerators operate most efficiently with liquid feeds; dissolving prevents "hot

spots" or incomplete combustion of solids.

Solid Waste Stream (Preferred for > 5g):

Place the solid material in a sealable, chemically resistant jar (HDPE or Glass).

Label clearly: "Solid Organic Waste: Methyl 3,5-diethoxybenzoate - Flammable/Irritant."

Request specific pickup for solid incineration.

B. Liquid Waste (Mother Liquors/Reaction Mixtures)
Most common scenario: The compound is dissolved in a reaction solvent (e.g., DCM, THF,

Toluene).

Segregation Check:

Does the solvent contain halogens (DCM, Chloroform)?

YES: Dispose in Halogenated Waste.

NO: Dispose in Non-Halogenated Waste.
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Compatibility: Ensure no strong oxidizers (e.g., Nitric acid, Peroxides) are in the waste

container. Esters are stable but combustible.

Glassware Decontamination Protocol
Because of the "diethoxy" groups, this compound is greasy. Water alone will fail.

Solvent Rinse: Rinse glassware with Acetone (3x). Collect these rinses into the Non-

Halogenated Organic Waste container.

Base Bath (Optional): If residue persists, a KOH/Isopropanol base bath will hydrolyze the

ester into the water-soluble benzoate salt and ethanol.

Aqueous Wash: Wash with Alconox/detergent and warm water.

Disposal Decision Logic (Visualization)
The following diagram outlines the critical decision path for disposing of Methyl 3,5-
diethoxybenzoate to ensure regulatory compliance and safety.
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Waste: Methyl 3,5-diethoxybenzoate

Physical State?

Solid / Pure Substance

Solid

Solution / Mother Liquor

Liquid

Quantity > 5g?

Dissolve in Acetone/EtOAc

Non-Halogenated
Organic Waste Stream

Seal in HDPE Jar
(Label: Solid Organic)

Send for Incineration

No (<5g)Yes (>5g)

Contains Halogenated
Solvents? (DCM, CHCl3)

No
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Organic Waste Stream

Yes
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Caption: Decision matrix for segregating Methyl 3,5-diethoxybenzoate waste based on

physical state and solvent composition.

References
PubChem.Methyl 3,5-dimethoxybenzoate (CAS 2150-37-0) Compound Summary.[1][2][3]

(Structural analog for physical property estimation). [Link][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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